Cas no 2138132-95-1 (4-(Octyloxy)benzene-1-sulfonyl fluoride)

• Product Name: 4-(Octyloxy)benzene-1-sulfonyl fluoride
• CAS No: 2138132-95-1
• MF: C₁₄H₂₁FO₃S
• MW: 288.378146886826
• CID: 5824521
• PubChem ID: 165750029
• Update Time: 2025-05-24

4-(Octyloxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728981
• 2138132-95-1
• 4-(octyloxy)benzene-1-sulfonyl fluoride
• 4-(Octyloxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C14H21FO3S/c1-2-3-4-5-6-7-12-18-13-8-10-14(11-9-13)19(15,16)17/h8-11H,2-7,12H2,1H3
• InChI Key： HTPBKZJEEQUDKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCCCCCCC)(=O)(=O)F

Computed Properties

• Exact Mass: 288.11954386g/mol
• Monoisotopic Mass: 288.11954386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(Octyloxy)benzene-1-sulfonyl fluoride

Research Brief on 4-(Octyloxy)benzene-1-sulfonyl fluoride (CAS: 2138132-95-1): Recent Advances and Applications in Chemical Biology and Medicinal Chemistry

4-(Octyloxy)benzene-1-sulfonyl fluoride (OBSF, CAS: 2138132-95-1) has emerged as a versatile chemical probe and inhibitor in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its unique reactivity as a sulfonyl fluoride warhead, enabling covalent modification of serine hydrolases and other nucleophilic residues in biological systems. This compound belongs to a growing class of sulfur(VI) fluoride exchange (SuFEx) reagents, which have gained prominence due to their "click-like" reactivity under physiological conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated OBSF's exceptional potency as an irreversible inhibitor of fatty acid amide hydrolase (FAAH), with IC50 values in the low nanomolar range. The octyloxy chain was found to confer optimal membrane permeability while maintaining target selectivity, addressing a key challenge in covalent inhibitor design. Structural characterization through X-ray crystallography revealed a unique binding mode where the sulfonyl fluoride forms a stable covalent bond with the catalytic serine residue (Ser241) while the octyloxy group occupies the hydrophobic substrate channel.

In proteome-wide profiling experiments using activity-based protein profiling (ABPP), OBSF showed remarkable selectivity for serine hydrolases over other protein families. Mass spectrometry analysis identified fewer than 20 off-targets in human cell lysates, making it one of the most selective sulfonyl fluoride probes reported to date. This property has been exploited in chemical proteomics studies to map enzyme activity in complex biological systems, particularly in lipid metabolism pathways.

Recent applications in drug discovery have expanded beyond enzyme inhibition. A 2024 Nature Chemical Biology report described OBSF's utility in targeted protein degradation via proteolysis-targeting chimeras (PROTACs). The sulfonyl fluoride warhead was conjugated to E3 ligase ligands to create bifunctional degraders capable of inducing the ubiquitination and subsequent proteasomal degradation of several disease-relevant targets, including previously "undruggable" proteins.

The compound's stability profile has been systematically characterized in recent pharmacokinetic studies. OBSF demonstrates favorable plasma stability (t1/2 > 6 hours in human plasma) and moderate microsomal stability, with the octyloxy moiety conferring improved metabolic resistance compared to shorter alkyl analogs. These properties have enabled its use in vivo, with recent studies showing good brain penetration in rodent models, opening possibilities for central nervous system applications.

Manufacturing and scale-up processes for OBSF have seen significant advancements. A 2023 Organic Process Research & Development publication detailed a continuous flow synthesis method achieving 85% yield with >99% purity, addressing previous challenges in large-scale production of sulfonyl fluorides. This development has facilitated broader adoption of OBSF in both academic and industrial settings.

Emerging safety data from preclinical studies indicate a favorable toxicity profile, with no observed adverse effects at concentrations up to 100 μM in cellular assays. However, researchers caution that proper handling protocols are essential due to the compound's reactivity with water and potential to release hydrogen fluoride upon decomposition. Current good manufacturing practice (cGMP) production is underway to support anticipated clinical development of OBSF-derived therapeutics.

Future research directions highlighted in recent reviews include the development of OBSF-based fluorescent probes for live-cell imaging and the exploration of its reactivity with non-serine nucleophiles. The unique combination of selectivity, stability, and synthetic accessibility positions 4-(octyloxy)benzene-1-sulfonyl fluoride as a cornerstone reagent in modern chemical biology and a promising scaffold for therapeutic development.